Cas no 954241-33-9 ([1,2,4]Triazine-3-carbaldehyde)

• Product Name: [1,2,4]Triazine-3-carbaldehyde
• CAS No: 954241-33-9
• MF: C₄H₃N₃O
• MW: 109.086119890213
• MDL: MFCD09832230
• CID: 1001582
• Update Time: 2023-08-03

[1,2,4]Triazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazine-3-carbaldehyde
• 1,2,4-triazine-3-carbaldehyde
• [1,2,4Triazine-3-carbaldehyde
• 9261AH

• MDL： MFCD09832230
• Inchi： 1S/C4H3N3O/c8-3-4-5-1-2-6-7-4/h1-3H
• InChI Key： OSDSMXPYXOBABR-UHFFFAOYSA-N
• SMILES： O=CC1N=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 85.4
• Topological Polar Surface Area: 55.7